Cas no 2383531-02-8 (1-Fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene)

• Product Name: 1-Fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene
• CAS No: 2383531-02-8
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 6255870
• PubChem ID: 165690982
• Update Time: 2025-10-22

1-Fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene
• 2383531-02-8
• EN300-37115171
• 1-Fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene

• Inchi： 1S/C8H5F4NO3/c1-16-7-2-4(8(10,11)12)5(9)3-6(7)13(14)15/h2-3H,1H3
• InChI Key： COCJPNNRXWJXMZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(F)(F)F)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.02055567g/mol
• Monoisotopic Mass: 239.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Additional information on 1-Fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene

1-Fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene: A Comprehensive Overview

1-Fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene, with the CAS number 2383531-02-8, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a fluoro group at position 1, a methoxy group at position 4, a nitro group at position 5, and a trifluoromethyl group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 1-fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene involves a series of intricate chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to specific chemical reagents. These properties make it an ideal candidate for use in pharmaceutical intermediates and advanced materials.

One of the most notable applications of this compound is in the development of novel drugs. The presence of the trifluoromethyl group enhances the compound's lipophilicity, which is crucial for drug absorption and bioavailability. Recent studies have demonstrated its potential as a precursor for anti-cancer agents, where its ability to inhibit specific enzymes has shown promising results in vitro. Furthermore, the nitro group contributes to its redox activity, making it suitable for use in electrochemical applications such as sensors and batteries.

The structural features of 1-fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene also make it an excellent candidate for use in materials science. Its high thermal stability and unique electronic properties have led to its exploration in the development of advanced polymers and organic semiconductors. Researchers have recently reported on its use as a building block for self-healing materials, where its ability to undergo reversible chemical transformations under specific conditions has proven invaluable.

In terms of environmental impact, the compound's biodegradability and toxicity have been thoroughly investigated. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it safer for industrial applications compared to some other similar compounds. However, proper handling and disposal protocols are recommended to minimize any potential environmental risks.

The ongoing research into 1-fluoro-4-methoxy-5-nitro-2-(trifluoromethyl)benzene continues to uncover new insights into its properties and applications. Its versatility as a chemical building block positions it as a key player in the development of next-generation materials and pharmaceuticals. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is expected to play an even more significant role in various scientific disciplines.